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Compound of Interest

Compound Name: 4-Bromo-2-methoxythiazole

Cat. No.: B1273696

This guide provides essential physicochemical data for 4-Bromo-2-methoxythiazole, a
compound of interest for researchers, scientists, and professionals in drug development. The
following sections detail its molecular properties and offer a logical visualization of its core
attributes.

Core Molecular Data

The fundamental molecular characteristics of 4-Bromo-2-methoxythiazole are summarized
below. This data is crucial for experimental design, reaction stoichiometry, and analytical

characterization.
Property Value
Molecular Formula C4H4BrNOSJ[1]
Molecular Weight 194.05 g/mol [1]
Purity >95%(1]
CAS Number 240816-35-7[1]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 4-Bromo-2-
methoxythiazole are typically specific to the research context and are often proprietary or
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published in peer-reviewed literature. For specific methodologies, researchers should consult
chemical synthesis databases and academic journals, referencing the compound by its CAS
number (240816-35-7) for precise results.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name and its
fundamental molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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